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Compound of Interest |

Compound Name: 2-Methyl-4-(3-pyridyl)thiazole
CAS No.: 122845-35-6
Cat. No.: B2579936

Get Quote

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data
for the heterocyclic compound 2-Methyl-4-(3-pyridyl)thiazole. Designed for researchers,
scientists, and professionals in drug development, this document delves into the Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of the molecule.
The guide emphasizes not just the data itself, but the underlying principles and experimental
considerations that are crucial for accurate interpretation and application in a research context.

Introduction

2-Methyl-4-(3-pyridyl)thiazole is a heterocyclic compound of significant interest in medicinal
chemistry due to the prevalence of both the pyridine and thiazole moieties in pharmacologically
active molecules. Accurate structural elucidation and characterization are paramount for its
application in drug design and development. Spectroscopic techniques such as NMR, IR, and
MS are indispensable tools for confirming the molecular structure and purity of synthesized
compounds. This guide provides a detailed analysis of the expected and observed
spectroscopic data for this compound.

Molecular Structure
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The structural representation of 2-Methyl-4-(3-pyridyl)thiazole is fundamental to
understanding its spectroscopic properties. The molecule consists of a thiazole ring substituted
with a methyl group at the 2-position and a pyridine ring at the 4-position.

Caption: Molecular structure of 2-Methyl-4-(3-pyridyl)thiazole.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and
elemental composition of a compound, as well as providing structural information through
fragmentation analysis.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

The following is a standard protocol for the GC-MS analysis of a small organic molecule like 2-
Methyl-4-(3-pyridyl)thiazole.

Sample Preparation: A dilute solution of the compound is prepared in a volatile organic
solvent (e.g., dichloromethane or methanol).

« Injection: A small volume (typically 1 uL) of the sample solution is injected into the GC inlet,
which is heated to ensure rapid vaporization.

o Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)
through a capillary column. The column separates the components of the sample based on
their boiling points and interactions with the stationary phase.

« |onization: As the separated components elute from the column, they enter the mass
spectrometer's ion source. Electron ionization (EI) at 70 eV is a common method for small
molecules.[1]

e Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

» Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion
intensity versus m/z.
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Data Presentation: Mass Spectrum of 2-Methyl-4-(3-
pyridyl)thiazole

The mass spectrum of 2-Methyl-4-(3-pyridyl)thiazole shows a distinct molecular ion peak and
several characteristic fragment ions.[2]

m/z Relative Intensity (%) Proposed Fragment
176 100 [M]* (Molecular lon)
135 ~40 [M - CHsCN]*

103 ~60 [CsHaN-C=CH]*

91 ~30 [CsHaN-CHJ*

Interpretation of Fragmentation

The fragmentation pattern provides valuable structural information. The molecular ion at m/z
176 confirms the molecular weight of the compound. The fragmentation of thiazole rings is
known to proceed through specific pathways.[3][4]

Caption: Proposed fragmentation pathway for 2-Methyl-4-(3-pyridyl)thiazole.

The base peak is the molecular ion, indicating a relatively stable structure. A significant
fragment at m/z 135 corresponds to the loss of acetonitrile (CHsCN) from the molecular ion, a
characteristic fragmentation of methylthiazoles. Subsequent fragmentation of the pyridyl-
containing fragment leads to the ions observed at m/z 103 and 91.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic
molecules in solution. It provides detailed information about the carbon-hydrogen framework.

Experimental Protocol: *H and **C NMR

The following is a general procedure for acquiring *H and 3C NMR spectra of a solid organic
compound.[5]
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o Sample Preparation: Approximately 5-10 mg of the solid sample is dissolved in 0.5-0.7 mL of
a deuterated solvent (e.g., CDCIls or DMSO-ds) in a standard 5 mm NMR tube.

e Instrumentation: The NMR tube is placed in the spectrometer's probe.

e 1H NMR Acquisition: A standard one-pulse experiment is performed. Key parameters include
the spectral width, number of scans, and relaxation delay.

e 13C NMR Acquisition: A proton-decoupled 3C NMR spectrum is acquired. Due to the lower
natural abundance and smaller gyromagnetic ratio of 13C, a larger number of scans is
typically required.

Predicted *H NMR Data

While an experimental spectrum for this specific molecule is not readily available in the
literature, a predicted 'H NMR spectrum can be derived based on the known chemical shifts of
similar structures.

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
27 s 3H -CHs
~7.3-7.4 m 1H Pyridyl H-5
~7.5 S 1H Thiazole H-5
~8.2-8.3 m 1H Pyridyl H-4
~8.6 m 1H Pyridyl H-6
~9.1 S 1H Pyridyl H-2

Predicted *C NMR Data

Similarly, the 13C NMR chemical shifts can be predicted.[6]
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Chemical Shift (6, ppm) Assignment
~19 -CHs

~118 Thiazole C-5
~123 Pyridyl C-5
~133 Pyridyl C-3
~134 Pyridyl C-4
~148 Pyridyl C-6
~150 Pyridyl C-2
~152 Thiazole C-4
~166 Thiazole C-2

Interpretation of Predicted NMR Data

* 1H NMR: The methyl group is expected to appear as a singlet around 2.7 ppm. The protons
on the pyridine ring will show characteristic splitting patterns and chemical shifts depending
on their position relative to the nitrogen atom. The proton on the thiazole ring is expected to
be a singlet in the aromatic region.

e 13C NMR: The carbon of the methyl group will be found at a high field (low ppm). The
carbons of the thiazole and pyridine rings will appear in the aromatic region, with the carbons
closer to the electronegative nitrogen and sulfur atoms being shifted further downfield.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which excites molecular vibrations.[7]

Experimental Protocol: Solid Sample IR

For a solid sample, the thin-film or KBr pellet method is commonly used.[3][9]
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e Thin-Film Method: A small amount of the solid is dissolved in a volatile solvent (e.g.,
methylene chloride). A drop of this solution is placed on a salt plate (e.g., NaCl or KBr). The
solvent is allowed to evaporate, leaving a thin film of the compound on the plate.[8]

o KBr Pellet Method: A small amount of the sample (1-2 mg) is finely ground with anhydrous
potassium bromide (KBr, ~100 mg). The mixture is then pressed under high pressure to form
a transparent pellet.

o Spectral Acquisition: The plate or pellet is placed in the IR spectrometer, and the spectrum is
recorded.

Predicted IR Data

The expected characteristic IR absorption bands for 2-Methyl-4-(3-pyridyl)thiazole are based
on the functional groups present in its structure.[10][11]

Wavenumber (cm~—?) Intensity Vibration

3100-3000 Medium-Weak Aromatic C-H Stretch

2950-2850 Weak Methyl C-H Stretch

~1600-1450 Medium-Strong C=C. énd C=N Ri.ng Stretching
(Pyridine and Thiazole)

~1450 Medium Methyl C-H Bend

~1200-1000 Medium In-plane C-H Bending

~900-650 Strong Out-of-plane C-H Bending

Interpretation of Predicted IR Data

The IR spectrum is expected to be dominated by absorptions corresponding to the aromatic
rings and the methyl group. The C=C and C=N stretching vibrations of the pyridine and thiazole
rings will give rise to a series of bands in the 1600-1450 cm~1 region. The C-H stretching
vibrations of the aromatic rings and the methyl group will appear above and below 3000 cm~1,
respectively. The fingerprint region (below 1500 cm~1) will contain a complex pattern of bands
that is unique to the molecule.
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Conclusion

The spectroscopic data presented in this guide provide a comprehensive profile of 2-Methyl-4-
(3-pyridyl)thiazole. The mass spectrum confirms the molecular weight and offers insight into
its fragmentation pathways. While experimental NMR and IR spectra are not widely published,
the predicted data, based on sound chemical principles and data from related compounds, offer
a reliable reference for researchers. The detailed experimental protocols provide a framework
for obtaining high-quality spectroscopic data for this and similar compounds, ensuring the
scientific integrity of future research.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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